Cas no 1504359-15-2 (3-ethyl-2-methylpentan-2-amine)
3-ethyl-2-methylpentan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-ethyl-2-methylpentan-2-amine
- 1504359-15-2
- EN300-1243529
- AKOS018650093
- SCHEMBL627751
-
- Inchi: 1S/C8H19N/c1-5-7(6-2)8(3,4)9/h7H,5-6,9H2,1-4H3
- InChI Key: WLKFAUNSGBRUNA-UHFFFAOYSA-N
- SMILES: NC(C)(C)C(CC)CC
Computed Properties
- Exact Mass: 129.151749610g/mol
- Monoisotopic Mass: 129.151749610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 72.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 26Ų
3-ethyl-2-methylpentan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1243529-0.05g |
3-ethyl-2-methylpentan-2-amine |
1504359-15-2 | 0.05g |
$912.0 | 2023-05-27 | ||
| Enamine | EN300-1243529-0.1g |
3-ethyl-2-methylpentan-2-amine |
1504359-15-2 | 0.1g |
$956.0 | 2023-05-27 | ||
| Enamine | EN300-1243529-0.25g |
3-ethyl-2-methylpentan-2-amine |
1504359-15-2 | 0.25g |
$999.0 | 2023-05-27 | ||
| Enamine | EN300-1243529-0.5g |
3-ethyl-2-methylpentan-2-amine |
1504359-15-2 | 0.5g |
$1043.0 | 2023-05-27 | ||
| Enamine | EN300-1243529-1.0g |
3-ethyl-2-methylpentan-2-amine |
1504359-15-2 | 1g |
$1086.0 | 2023-05-27 | ||
| Enamine | EN300-1243529-2.5g |
3-ethyl-2-methylpentan-2-amine |
1504359-15-2 | 2.5g |
$2127.0 | 2023-05-27 | ||
| Enamine | EN300-1243529-5.0g |
3-ethyl-2-methylpentan-2-amine |
1504359-15-2 | 5g |
$3147.0 | 2023-05-27 | ||
| Enamine | EN300-1243529-10.0g |
3-ethyl-2-methylpentan-2-amine |
1504359-15-2 | 10g |
$4667.0 | 2023-05-27 | ||
| Enamine | EN300-1243529-50mg |
3-ethyl-2-methylpentan-2-amine |
1504359-15-2 | 50mg |
$587.0 | 2023-10-02 | ||
| Enamine | EN300-1243529-100mg |
3-ethyl-2-methylpentan-2-amine |
1504359-15-2 | 100mg |
$615.0 | 2023-10-02 |
3-ethyl-2-methylpentan-2-amine Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on 3-ethyl-2-methylpentan-2-amine
Research Brief on 1504359-15-2 and 3-Ethyl-2-methylpentan-2-amine in Chemical Biology and Pharmaceutical Applications
Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of novel compounds such as 1504359-15-2 and 3-ethyl-2-methylpentan-2-amine. These compounds have garnered attention due to their potential therapeutic applications and unique chemical properties. This research brief aims to provide an overview of the latest findings related to these molecules, focusing on their synthesis, biological activity, and potential industrial applications.
The compound 1504359-15-2, a relatively new entrant in the pharmaceutical landscape, has been investigated for its role in modulating specific biochemical pathways. Recent studies suggest its potential as an inhibitor or activator in targeted therapies, particularly in oncology and neurology. Meanwhile, 3-ethyl-2-methylpentan-2-amine, a branched-chain amine, has shown promise in drug formulation due to its stability and bioavailability enhancements.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and characterization of 1504359-15-2, revealing its high affinity for certain protein targets involved in inflammatory responses. The study employed advanced spectroscopic techniques and molecular docking simulations to elucidate its mechanism of action. Similarly, 3-ethyl-2-methylpentan-2-amine was evaluated for its pharmacokinetic properties in a separate study, demonstrating improved half-life and reduced toxicity compared to traditional amine-based compounds.
Further investigations into the industrial applications of these compounds have also been conducted. For instance, 3-ethyl-2-methylpentan-2-amine has been utilized as a key intermediate in the synthesis of more complex pharmaceutical agents, leveraging its structural versatility. Meanwhile, 1504359-15-2 has been tested in preclinical models for its efficacy in treating neurodegenerative disorders, with preliminary results indicating neuroprotective effects.
Despite these promising developments, challenges remain in the scalability and regulatory approval of these compounds. Researchers emphasize the need for further clinical trials to validate their safety and efficacy. Additionally, optimizing synthetic routes to reduce production costs is a critical area of ongoing research.
In conclusion, 1504359-15-2 and 3-ethyl-2-methylpentan-2-amine represent exciting avenues for future pharmaceutical and chemical biology research. Their unique properties and potential therapeutic benefits underscore the importance of continued investigation. This brief serves as a snapshot of current knowledge, with the expectation that future studies will further elucidate their full potential.
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